5-(benzylthio)-1-(ethylsulfonyl)-3-phenyl-1H-1,2,4-triazole

• IUPAC Name: 5-benzylsulfanyl-1-ethylsulfonyl-3-phenyl-1,2,4-triazole
• InChI: InChI=1S/C17H17N3O2S2/c1-2-24(21,22)20-17(23-13-14-9-5-3-6-10-14)18-16(19-20)15-11-7-4-8-12-15/h3-12H,2,13H2,1H3
• InChI Key: HWWQAJRAQKTWEP-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1C(=NC(=N1)C2=CC=CC=C2)SCC3=CC=CC=C3
• Molecular Formula: C17H17N3O2S2
• Molecular Weight: 359.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the triazole ring, which is a heterocyclic ring containing two nitrogen atoms and three carbon atoms, would likely play a significant role in its overall structure. The benzylthio, ethylsulfonyl, and phenyl groups would also contribute to the structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the triazole ring might participate in reactions with electrophiles or nucleophiles. The benzylthio and ethylsulfonyl groups could also be involved in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure. For example, the presence of the polar sulfonyl group might increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a drug, its mechanism of action might involve binding to a specific biological target, such as a protein or enzyme.

Safety and Hazards

As with any chemical compound, handling “5-(benzylthio)-1-(ethylsulfonyl)-3-phenyl-1H-1,2,4-triazole” would require appropriate safety precautions. Potential hazards could include toxicity, flammability, or reactivity. Specific information would be found in the compound’s Material Safety Data Sheet.

Future Directions

The future research directions for this compound could involve further exploration of its properties and potential applications. This might include studies of its reactivity, investigations of its potential uses in fields like medicinal chemistry or materials science, or the development of new synthetic methods.